4-Hydroxy-3,3-dimethyl-4-phenyl-3,4-dihydroquinolin-2(1H)-one

• CAS No.: 64826-56-8
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol
• IUPAC Name: 4-hydroxy-3,3-dimethyl-4-phenyl-1H-quinolin-2-one
• InChI: InChI=1S/C17H17NO2/c1-16(2)15(19)18-14-11-7-6-10-13(14)17(16,20)12-8-4-3-5-9-12/h3-11,20H,1-2H3,(H,18,19)
• InChI Key: JBHCUQXYCZNECH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC2=CC=CC=C2C1(C3=CC=CC=C3)O)C

Description

4-Hydroxy-3,3-dimethyl-4-phenyl-3,4-dihydroquinolin-2(1H)-one is a useful research compound. Its molecular formula is C17H17NO2 and its molecular weight is 267.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-amino-3,4-dihydro-3,3-dimethyl-4-phenylquinolin-4-ol (5.32 g., 0.02 mole) in methanol (40 ml.) and 2N aqueous sodium hydroxide (20 ml. ) was heated under reflux for 6 hours. The mixture was poured onto water, extracted with chloroform and the combined extracts washed and dried (MgSO4). After removal of the solvent the residue was crystallised from toluene to give the title compound (4.73g., m.p. 185° - 187° C). [Found: C, 76.25, H, 6.6, N, 5.3% C17H17NO2 requires, 76.4, H, 6.4, N, 5.25%].